Cas no 127625-94-9 (4-Bromoisoquinoline-5-sulphonyl Chloride)

• Product Name: 4-Bromoisoquinoline-5-sulphonyl Chloride
• CAS No: 127625-94-9
• MF: C₉H₅BrClNO₂S
• MW: 306.563499212265
• MDL: MFCD11052628
• CID: 1222112
• PubChem ID: 14580058
• Update Time: 2025-04-20

4-Bromoisoquinoline-5-sulphonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonyl chloride, 4-bromo-
• 4-bromo-5-isoquinolinesulphonyl chloride
• 4-BroMoisoquinoline-5-sulfonyl chloride hydrochloride
• 4-BROMOISOQUINOLINE-5-SULPHONYL CHLORIDE
• 4-bromoisoquinoline-5-sulfonylchloride
• AS-42806
• 4-Bromo-5-isoquino lylsulphonyl chloride
• 4-BROMOISOQUINOLINE-5-SULFONYL CHLORIDE
• AKOS026744025
• MFCD11052628
• 4-bromo-5-chlorosulfonylisoquinoline
• DTXSID401281265
• 4-bromo-5-isoquinolinesulfonyl chloride
• SCHEMBL2006560
• 127625-94-9
• EN300-188755
• DETHFQYKUHNJRY-UHFFFAOYSA-N
• 4-Bromoisoquinoline-5-sulphonyl Chloride

• MDL： MFCD11052628
• Inchi： 1S/C9H5BrClNO2S/c10-7-5-12-4-6-2-1-3-8(9(6)7)15(11,13)14/h1-5H
• InChI Key： DETHFQYKUHNJRY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=CC=C(C=21)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 338.85242
• Monoisotopic Mass: 304.89129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives